{1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid

• Molecular Formula: C25H19FN2O3
• Molecular Weight: 414.4 g/mol
• IUPAC Name: 2-[1-[2-(4-fluorophenyl)-1-methylindol-3-yl]-3-oxo-1H-isoindol-2-yl]acetic acid
• InChI: InChI=1S/C25H19FN2O3/c1-27-20-9-5-4-8-19(20)22(23(27)15-10-12-16(26)13-11-15)24-17-6-2-3-7-18(17)25(31)28(24)14-21(29)30/h2-13,24H,14H2,1H3,(H,29,30)
• InChI Key: OCOHWMKYWBSCIV-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C(=C1C3=CC=C(C=C3)F)C4C5=CC=CC=C5C(=O)N4CC(=O)O

Description

{1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism Of Action

The mechanism of action of {1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in the development of inflammation and pain.
Biochemical and Physiological Effects
{1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid has been shown to have several biochemical and physiological effects. It has been found to reduce the production of prostaglandins, which are known to play a role in the development of inflammation and pain. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages And Limitations For Lab Experiments

One of the advantages of using {1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid in lab experiments is its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antitumor properties. However, one of the limitations of using this compound in lab experiments is its complex synthesis method.

Future Directions

There are several future directions for the study of {1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid. One direction is to investigate its potential as a treatment for various types of cancer. Another direction is to study its mechanism of action in more detail to better understand its therapeutic potential. Additionally, further research could be done to optimize the synthesis method of this compound to make it more accessible for lab experiments.

Synthesis Methods

The synthesis of {1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid is a complex process that involves several steps. The first step involves the synthesis of 4-fluoroacetophenone, which is then converted into 4-fluoro-alpha-methylbenzylamine. This intermediate product is then reacted with indole-3-carboxaldehyde to form the final product.

Scientific Research Applications

{1-[2-(4-fluorophenyl)-1-methyl-1H-indol-3-yl]-3-oxo-1,3-dihydro-2H-isoindol-2-yl}acetic acid has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and antitumor properties. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.